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Compound of Interest

Compound Name: 4,4'-di-tert-Butylbiphenyl!

Cat. No.: B167987

An In-depth Technical Guide to the Physical Properties of 4,4'-di-tert-Butylbiphenyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4,4'-
di-tert-butylbiphenyl. The information is presented to support research, development, and
quality control activities involving this compound. All quantitative data is summarized in clear,
structured tables, and detailed experimental protocols for key physical property measurements
are provided.

Physical and Chemical Properties

4,4'-di-tert-butylbiphenyl is a solid organic compound, appearing as white to pale yellow
crystals or powder.[1][2][3] It is characterized by its biphenyl core substituted with a tert-butyl
group at the 4 and 4’ positions.
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Property Value Source(s)
Molecular Formula C20H26 [4115][6]
Molecular Weight 266.42 g/mol [4115][6]
Melting Point 124.0-131.0 °C (11041071
Boiling Point 190-192 °C at 13 mmHg [4107]
Density 0.924 g/cm? [7]
White to pale yellow crystals or
Appearance [11[2][3][7]
powder
N Soluble in dioxane (0.1 g/mL,
Solubility ) [4107]
clear). Insoluble in water.
CAS Number 1625-91-8 [2][4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and purity assessment of 4,4'-di-tert-

butylbiphenyl.

Spectroscopic Data

Description

Source(s)

1H NMR

(400 MHz, CDCl3): & 7.54 (d,
4H), 7.44 (d, 4H), 1.37 (s, 18H)

[7]

Infrared (IR) Spectrum

Authentic spectrum available

from various sources.

[4105]1(8]

Mass Spectrum (MS)

Data available through NIST

and other databases.

[516]€]

Experimental Protocols

The following sections detail the methodologies for the synthesis and determination of the key

physical properties of 4,4'-di-tert-butylbiphenyl.
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Synthesis of 4,4'-di-tert-Butylbiphenyl via Friedel-Crafts
Alkylation

This protocol describes a common laboratory-scale synthesis of 4,4'-di-tert-butylbiphenyl.[10]
[11]

Materials:

e Biphenyl

tert-Butyl chloride

Anhydrous ferric chloride (FeCls)

Dichloromethane (CH2Cl2)

10% Hydrochloric acid (HCI)

Anhydrous calcium chloride (CaClz) or sodium sulfate (Na2S0a4)

95% Ethanol

Equipment:

e 250 mL two- or three-necked round-bottomed flask

e Magnetic stirrer and stir bar

o Reflux condenser

¢ Calcium chloride drying tube

o Gas absorption trap

o Water bath

e Separating funnel

 Rotary evaporator
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Procedure:

e In a 250 mL round-bottomed flask equipped with a magnetic stirrer, add biphenyl (5 g, 0.03
mol), tert-butyl chloride (10 mL, 0.09 mol), and dry dichloromethane (25 mL).[10]

o Fit a reflux condenser to the flask and attach a calcium chloride tube connected to a gas
absorption trap.[10]

e Once the biphenyl has dissolved, add anhydrous ferric chloride (0.2 g, 0.01 mol) and stir the
mixture gently. The evolution of HCI gas should be observable.[10]

e Heat the reaction mixture in a water bath and maintain a gentle reflux for 1 hour.[10]

 After cooling, transfer the reaction mixture to a separating funnel.[10]

o Wash the organic layer three times with 20 mL portions of 10% hydrochloric acid.[10]

e Dry the organic layer over anhydrous calcium chloride or sodium sulfate.[10][11]

« Filter the solution into a round-bottomed flask and remove the solvent using a rotary
evaporator.[10][11]

o Recrystallize the crude product from 95% ethanol to obtain the purified 4,4'-di-tert-
butylbiphenyl.[10]
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Synthesis of 4,4'-di-tert-Butylbiphenyl

Combine Biphenyl,
tert-Butyl Chloride, CH2Clz

l

Add Anhydrous FeCls

:

Reflux for 1 hour

:

Wash with 10% HCI

:

Dry with CaClz or NazSOa

:

Evaporate Solvent

:

Recrystallize from Ethanol

Pure 4,4'-di-tert-Butylbiphenyl
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Melting Point Determination

Pack Capillary Tube

l

Insert into Apparatus

'

Rapidly Heat to ~15°C
below Expected M.P.

l

Heat Slowly (1-2°C/min)

:

Record T1 (First Drop)

:

Record T2 (Fully Melted)

Melting Range = T1 - T2
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Boiling Point Determination (Thiele Tube)

Assemble Sample, Inverted
Capillary, and Thermometer

l

Place Assembly in Thiele Tube

:

Heat Gently

:

Observe Continuous Bubbles

:

Remove Heat and Cool Slowly

'

Record Temperature when
Liquid Enters Capillary

Boiling Point

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility Determination

Weigh Solute (e.g., 25 mg)

l

Add Solvent in Portions

/

Shake Vigorously

Observe for Dissolution

No

Completely Dissolved ‘ Not Dissolved

Report Solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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